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Compound of Interest

Benzenamine, 2-
Compound Name:
[(hexyloxy)methyl]-

cat. No.: B1387113

Technical Data Sheet: Benzenamine, 2-
[(hexyloxy)methyl]-

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the available information for the chemical
compound Benzenamine, 2-[(hexyloxy)methyl]-. Based on a comprehensive search of
publicly available scientific literature and chemical databases, this compound appears to be a
novel or not extensively studied molecule. As such, detailed experimental data, including in-
depth protocols and associated signaling pathways, are not available at the time of this report.
The information presented herein is based on its chemical structure and data from structurally
related compounds.

Chemical Identity and Properties

The fundamental molecular characteristics of Benzenamine, 2-[(hexyloxy)methyl]- have been
determined based on its chemical nomenclature.
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Property Value Source
Molecular Formula C13H21NO Calculated
Molecular Weight 207.31 g/mol Calculated
IUPAC Name 2-[(hexyloxy)methyl]aniline

Synonyms >

(Hexyloxymethyl)benzenamine

Note: The molecular weight is a calculated value based on the molecular formula and has been
cross-referenced with isomers of the same formula, such as 2-(adamantan-1-yl)-N-
methylacetamide and 2-ethyl-N-[(1S)-2-methoxy-1-methylethyl]-6-methylbenzenamine, which
have a computed molecular weight of 207.31 g/mol .[1][2]

Structural Information

The chemical structure of Benzenamine, 2-[(hexyloxy)methyl]- consists of a benzenamine
(aniline) core substituted at the ortho position with a hexyloxymethyl group.
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Logical Structure of Benzenamine, 2-[(hexyloxy)methyl]-
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Caption: Logical relationship of the structural components of Benzenamine, 2-
[(hexyloxy)methyl]-.

Experimental Data and Protocols

A thorough search of scientific databases and literature reveals a lack of specific experimental
studies for Benzenamine, 2-[(hexyloxy)methyl]-. Consequently, detailed experimental
protocols for its synthesis, characterization, or biological evaluation are not available in
published resources.
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For researchers interested in this molecule, synthetic routes could potentially be adapted from
methods used for structurally similar compounds. The synthesis of related N-alkylated and O-
alkylated aniline derivatives often involves multi-step reactions. For instance, the synthesis of
N-methylated norbelladine derivatives involves the formation of imine intermediates followed by
hydrogenation and N-methylation. The synthesis of other substituted anilines may involve
etherification reactions.

Biological Activity and Signaling Pathways

There is no published data on the biological activity or the signaling pathways associated with
Benzenamine, 2-[(hexyloxy)methyl]-.

However, the benzenamine (aniline) scaffold is present in a wide range of biologically active
molecules. Aniline and its derivatives are used in the manufacturing of pharmaceuticals, dyes,
and agricultural chemicals.[3] For example, some substituted anilines have been investigated
for their antimicrobial properties.[2] The biological activity of such compounds is highly
dependent on the nature and position of the substituents on the aniline ring.

Given the absence of specific data, any investigation into the biological effects of
Benzenamine, 2-[(hexyloxy)methyl]- would require de novo screening and mechanistic
studies.

Conclusion

Benzenamine, 2-[(hexyloxy)methyl]- is a chemical entity for which the basic molecular
formula and weight can be determined from its name. However, there is a significant gap in the
scientific literature regarding its synthesis, experimental properties, and biological functions.
This presents an opportunity for novel research to characterize this compound and explore its
potential applications in medicinal chemistry, materials science, or other fields of chemical
research. Any future studies on this molecule would be foundational in establishing its chemical
and biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1387113?utm_src=pdf-body
https://www.atamanchemicals.com/benzenamine_u27247/
https://www.benchchem.com/product/b3046047
https://www.benchchem.com/product/b1387113?utm_src=pdf-body
https://www.benchchem.com/product/b1387113?utm_src=pdf-body
https://www.benchchem.com/product/b1387113?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1387113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. 2-(adamantan-1-yl)-N-methylacetamide | CL13H21NO | CID 610088 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. Benzenamine, 2-ethyl-N-[(1S)-2-methoxy-1-methylethyl]-6-methyl- | 118604-70-9 |
Benchchem [benchchem.com]

o 3. BENZENAMINE - Ataman Kimya [atamanchemicals.com]

 To cite this document: BenchChem. ['Benzenamine, 2-[(hexyloxy)methyl]-" molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1387113#benzenamine-2-hexyloxy-methyl-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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